Cas no 180148-94-1 (4-Cyanomethyl-3-methoxyaniline)

• Product Name: 4-Cyanomethyl-3-methoxyaniline
• CAS No: 180148-94-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4960636
• Update Time: 2025-10-28

4-Cyanomethyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-cyanomethyl-3-methoxyaniline
• 4-AMINO-2-METHOXYPHENYLACETONITRILE
• 4-Cyanomethyl-3-methoxyaniline

• Inchi： 1S/C9H10N2O/c1-12-9-6-8(11)3-2-7(9)4-5-10/h2-3,6H,4,11H2,1H3
• InChI Key： GIVKNOTYJHLBPE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 59

Additional information on 4-Cyanomethyl-3-methoxyaniline

Professional Introduction to 4-Cyanomethyl-3-methoxyaniline (CAS No. 180148-94-1)

4-Cyanomethyl-3-methoxyaniline, with the chemical formula C₈H₆N₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 180148-94-1, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry. The presence of both a cyano group and a methoxy substituent makes it a valuable building block for the development of more complex molecules.

The synthesis of 4-cyanomethyl-3-methoxyaniline involves meticulous chemical transformations that highlight the compound's reactivity and utility. Researchers have explored various synthetic pathways to optimize yield and purity, often leveraging palladium-catalyzed cross-coupling reactions or nucleophilic substitution mechanisms. These methods not only enhance the efficiency of production but also open doors for further functionalization, making the compound adaptable to diverse chemical needs.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of 4-cyanomethyl-3-methoxyaniline due to its potential as a precursor for bioactive molecules. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy group provides a handle for further derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

Moreover, the cyano group in 4-cyanomethyl-3-methoxyaniline serves as a versatile handle for introducing additional functionality. It can be reduced to an amine or converted into a carboxylic acid, depending on the desired application. This adaptability has made it a staple in medicinal chemistry libraries, where compounds need to be tailored for specific biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of 4-cyanomethyl-3-methoxyaniline's reactivity. Molecular modeling studies have predicted novel reaction pathways and optimized conditions for its synthesis, reducing experimental trial-and-error. These computational insights are particularly valuable in drug discovery pipelines, where time and resource efficiency are paramount.

The agrochemical sector has also recognized the potential of 4-cyanomethyl-3-methoxyaniline as a precursor for developing new pesticides and herbicides. Its structural features allow for the creation of compounds that can interact selectively with biological targets in plants and pests, offering a greener alternative to traditional agrochemicals. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.

Quality control and analytical techniques play a critical role in ensuring the purity and consistency of 4-cyanomethyl-3-methoxyaniline. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods to verify its chemical structure and identify any impurities. These analytical tools provide confidence in its use across various applications.

The future prospects of 4-cyanomethyl-3-methoxyaniline are promising, with ongoing research exploring its role in emerging fields such as materials science and biotechnology. Its unique structural features make it a candidate for developing novel polymers or bioconjugates with specialized functions. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further.

In conclusion, 4-cyanomethyl-3-methoxyaniline (CAS No. 180148-94-1) is a multifaceted intermediate with significant potential across multiple industries. Its structural versatility, coupled with recent advancements in synthetic and analytical chemistry, positions it as a cornerstone molecule in modern chemical research. As scientists continue to uncover new applications, this compound will undoubtedly remain at the forefront of innovation.